Cas no 1804362-78-4 (Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804362-78-4
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4832533
• Update Time: 2025-10-28

Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F4NO4/c1-17-8(16)5-6(18-9(11,12)13)4(2-10)3-14-7(5)15/h3H,2H2,1H3,(H,14,15)
• InChI Key： UYAUGOMTJCMFNA-UHFFFAOYSA-N
• SMILES： FCC1=CNC(C(C(=O)OC)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 0.9
• Topological Polar Surface Area: 64.599

Additional information on Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804362-78-4)

Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804362-78-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and fluoromethyl functional groups, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate make it a versatile intermediate. The presence of a hydroxy group at the 2-position and a carboxylate ester at the 3-position allows for further chemical modifications, enabling the synthesis of diverse derivatives. This adaptability is crucial in medicinal chemistry, where slight structural changes can significantly alter biological activity. Recent studies highlight its role in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability.

In the context of green chemistry and sustainable synthesis, CAS No. 1804362-78-4 has been investigated for its compatibility with eco-friendly reaction conditions. The incorporation of fluorine atoms often enhances the metabolic resistance of compounds, reducing the frequency of dosing in therapeutic applications. This aligns with the growing demand for environmentally benign processes in the chemical industry, a topic frequently searched by professionals in the field.

The compound’s pyridine core is a privileged scaffold in drug design, contributing to its widespread use. Pyridine derivatives are known for their ability to interact with biological targets, making them valuable in treating various conditions. For instance, the trifluoromethoxy group is a common motif in agrochemicals, offering improved pest control efficacy. This dual applicability in pharmaceuticals and agriculture underscores the compound’s industrial relevance.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate. These methods confirm the purity and structural integrity of the compound, ensuring its suitability for further applications. Quality control is a critical aspect, especially when the compound is used in high-throughput screening or as a reference standard.

From a commercial perspective, the demand for fluorinated compounds like CAS No. 1804362-78-4 is rising due to their enhanced bioavailability and target selectivity. Pharmaceutical companies are investing heavily in fluorine chemistry to develop next-generation therapeutics. This trend is reflected in the increasing number of patents and publications featuring fluorinated pyridines, a topic of high interest in academic and industrial circles.

In summary, Methyl 5-(fluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate represents a promising candidate for advancing research in multiple domains. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new chemical entities. As the scientific community continues to prioritize innovation and sustainability, compounds like this will play a pivotal role in shaping the future of molecular design.